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Compound of Interest

Compound Name: 2-cyclohexyl-2-phenylacetonitrile

Cat. No.: B1581737

This guide provides an in-depth overview of the safety and hazard information for 2-
cyclohexyl-2-phenylacetonitrile, a compound utilized in chemical research and development.
The information is compiled and presented to meet the needs of researchers, scientists, and
drug development professionals, with a focus on clear data presentation, procedural guidance,
and visual representation of key concepts.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-cyclohexyl-2-phenylacetonitrile
is presented below. These properties are essential for understanding the substance's behavior
under various laboratory conditions.
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Property Value Source
CAS Number 3893-23-0 [1]
Molecular Formula Ci1aH17N [2][3]
Molecular Weight 199.29 g/mol [1]
Melting Point 49-55 °C [2]
Boiling Point 137-140 °C (at 3 mmHg) [2]
Flash Point 313.00 °F (156.30 °C) ]

(estimated)

Water Solubility

5.63 mg/L at 25 °C (estimated)

[4]

logP (o/w)

3.860 (estimated)

[4]

Hazard Identification and Classification

2-Cyclohexyl-2-phenylacetonitrile is classified as a hazardous substance. The GHS

classification aggregated from multiple sources indicates significant acute toxicity.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]

skin
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Short-term (acute) aquatic o
Category 3 H402: Harmful to aquatic life

hazard

Source:[5][6]

Signal Word: Danger[5][6]
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Hazard Pictograms:
e GHSO06: Skull and crossbones (Acute Toxicity)[6][7]
o GHSO05: Corrosion (Serious Eye Damage)[6]

Experimental Protocols

While specific experimental reports for 2-cyclohexyl-2-phenylacetonitrile are not publicly
available, the hazard classifications are determined by standardized methodologies, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Representative Protocol: OECD Test Guideline 423)
o Objective: To determine the acute oral toxicity of a substance.
« Animal Model: Typically rats or mice of a specific strain, age, and weight.

e Procedure:

[¢]

Animals are fasted prior to dosing.
o Asingle dose of the substance is administered by gavage.

o A stepwise procedure is used with a limited number of animals at each step. The outcome
of the first dose group determines the dosage for the subsequent group.

o Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

o Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity.

o Endpoint: The LDso (median lethal dose) is estimated, and the substance is classified
according to the GHS.

Acute Dermal Toxicity (Representative Protocol: OECD Test Guideline 402)

» Objective: To determine the acute dermal toxicity of a substance.
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» Animal Model: Typically rats, rabbits, or guinea pigs.
e Procedure:
o The fur is clipped from the dorsal area of the trunk of the test animals.

o The substance is applied uniformly to a specific area of the skin (e.g., 10% of the body
surface area).

o The treated area is covered with a porous gauze dressing and non-irritating tape.
o After a 24-hour exposure period, the dressing is removed, and the skin is washed.
o Animals are observed for up to 14 days for signs of toxicity and mortality.

o Endpoint: The LDso is estimated, and the substance is classified.

Acute Inhalation Toxicity (Representative Protocol: OECD Test Guideline 403)

» Objective: To determine the acute inhalation toxicity of a substance.

¢ Animal Model: Typically rats.

e Procedure:
o Animals are placed in exposure chambers.

o The substance is administered as a gas, vapor, or aerosol at a specific concentration for a
defined period (typically 4 hours).

o Animals are observed for up to 14 days for signs of toxicity and mortality.

» Endpoint: The LCso (median lethal concentration) is estimated, and the substance is
classified.

Safety and Handling

Due to the significant hazards associated with 2-cyclohexyl-2-phenylacetonitrile, strict safety
protocols must be followed.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1581737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

o Skin Protection: Wear protective gloves and impervious protective clothing.[9] Immediately
change contaminated clothing.[5]

o Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[5][8] If vapors or aerosols are generated, a self-contained breathing apparatus (SCBA)
or a respirator with an appropriate filter must be used.[7][9]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe mist, vapors, or spray.[9]

Wash hands and face thoroughly after handling.[9]

Store in a cool, dark, and well-ventilated place in a tightly closed container.[9]

Store locked up.[9]

First Aid and Emergency Procedures

Immediate action is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) o
artificial respiration. Immediately call a physician

or Poison Control Center.[8][10]

Immediately take off all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water for at least 15 minutes. Call a physician

immediately.[5][10]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical advice.[8][10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or Poison

Control Center immediately.[8][10]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

o Specific Hazards: In a fire, toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides
(NOx), and hydrogen cyanide (HCN) may be released.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[7]

Visualized Workflows and Pathways

The following diagrams illustrate key logical and potential biological pathways related to 2-
cyclohexyl-2-phenylacetonitrile.
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Emergency Response Workflow for Exposure

Exposure Event
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(Inhalation, Skin/Eye Contact, Ingestion)

Immediate ‘;ssessment

Assess Scene for Safety

.
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(Breathing, Consciousness)

First Aid Actions

Remove from Exposure Source

1f Inhaled If on Skin f in Eyes Swallowed

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air, provide oxygen if needed. Remove contaminated clothing, wash with soap and water. Rinse with water for 15+ minutes. Rinse mouth, do NOT induce vomiting.

Pru‘e\siional Medical Care
Ve

Provide SDS to Medical Personnel

.

Administer Medical Treatment

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.
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Potential Metabolic Pathway of Nitriles
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Caption: Potential metabolic pathway and toxicity mechanism.

Ecotoxicity

2-Cyclohexyl-2-phenylacetonitrile is classified as harmful to aquatic life.[5] Spills and
releases into the environment must be avoided.[8] Do not let the product enter drains.[5]
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Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[5] This
may involve removal to a licensed chemical destruction plant or controlled incineration.[8]
Uncleaned containers should be handled as the product itself.[5]

This guide is intended for informational purposes for trained professionals. Always refer to the
most current Safety Data Sheet (SDS) for the specific product you are using and consult with
your institution's environmental health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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